Cas no 80863-06-5 (3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxotetradecyl)oxy]methyl]-, inner salt,4-oxide, (7R,17Z)-)
80863-06-5 structure
Product Name:3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxotetradecyl)oxy]methyl]-, inner salt,4-oxide, (7R,17Z)-
CAS No:80863-06-5
MF:C40H78NO8P
MW:732.02299451828
CID:707854
PubChem ID:24778620
Update Time:2025-04-19
3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxotetradecyl)oxy]methyl]-, inner salt,4-oxide, (7R,17Z)- Chemical and Physical Properties
Names and Identifiers
-
- 3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxotetradecyl)oxy]methyl]-, inner salt,4-oxide, (7R,17Z)-
- 1-TETRADECANOYL-2-[CIS-9-OCTADECENOYL]-SN-GLYCERO-3-PHOSPHOCHOLINE
- 3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxotetradecyl)oxy]methyl]-, inner salt,4
- 1-myristoyl-2-oleoyl-sn-glycero-3-phosphocholine
- Phosphatidylcholine(14:0/18:1n9)
- 1-tetradecanoyl-2-[(9Z)-octadecenoyl]-sn-glycero-3-phosphocholine
- GPCho(14:0/18:1n9)
- [(2R)-2-[(Z)-octadec-9-enoyl]oxy-3-tetradecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
- (R,Z)-2-(Oleoyloxy)-3-(tetradecanoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
- LMGP01010492
- Phosphatidylcholine(14:0/18:1)
- (2R)-2-[(9Z)-octadec-9-enoyloxy]-3-(tetradecanoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
- PC(14:0/18:1n9)
- Phosphatidylcholine(14:0/18:1w9)
- PC(14:0/18:1)
- 1-tetradecanoyl-2-(9Z-octadecenoyl)-sn-glycero-3-phosphocholine
- CHEBI:84808
- 3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium, 4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxotetradecyl)oxy]methyl]-, inner salt, 4-oxide, [R-(Z)]-
- GPCho(14:0/18:1)
- PC(14:0/18:1(9Z))
- PC(14:0/18:1w9)
- 80863-06-5
- Q27158080
- GPCho(14:0/18:1w9)
- SCHEMBL666858
-
- Inchi: 1S/C40H78NO8P/c1-6-8-10-12-14-16-18-19-20-21-23-25-27-29-31-33-40(43)49-38(37-48-50(44,45)47-35-34-41(3,4)5)36-46-39(42)32-30-28-26-24-22-17-15-13-11-9-7-2/h19-20,38H,6-18,21-37H2,1-5H3/b20-19-/t38-/m1/s1
- InChI Key: NXASLICYTANYBI-OQHNRNOKSA-N
- SMILES: P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O)OCC[N+](C)(C)C
Computed Properties
- Exact Mass: 731.54700
- Monoisotopic Mass: 731.54650544g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 50
- Rotatable Bond Count: 39
- Complexity: 868
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.5
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 121.00000
- LogP: 11.45800
3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxotetradecyl)oxy]methyl]-, inner salt,4-oxide, (7R,17Z)- Security Information
- WGK Germany:3
3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxotetradecyl)oxy]methyl]-, inner salt,4-oxide, (7R,17Z)- Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
80863-06-5 (3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxotetradecyl)oxy]methyl]-, inner salt,4-oxide, (7R,17Z)-) Related Products
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